Cas no 224630-11-9 (Benzoic acid, 3-[(2,4-dioxo-5-thiazolidinylidene)methyl]-)

• Product Name: Benzoic acid, 3-[(2,4-dioxo-5-thiazolidinylidene)methyl]-
• CAS No: 224630-11-9
• MF: C₁₁H₇NO₄S
• MW: 249.242581605911
• CID: 1410306
• Update Time: 2024-08-15

Benzoic acid, 3-[(2,4-dioxo-5-thiazolidinylidene)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(2,4-dioxo-5-thiazolidinylidene)methyl]-

• Inchi： 1S/C11H7NO4S/c13-9-8(17-11(16)12-9)5-6-2-1-3-7(4-6)10(14)15/h1-5H,(H,14,15)(H,12,13,16)
• InChI Key： PQBQBFUOCTYUDC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(C=C2SC(=O)NC2=O)=C1

Computed Properties

• Exact Mass: 249.01
• Monoisotopic Mass: 249.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109A^2

Experimental Properties

• Density: 1.582±0.06 g/cm3(Predicted)
• pka: 3.90±0.10(Predicted)